Cas no 36341-34-1 (2(1H)-Pyrazinone,6-methyl-, 4-oxide)

2(1H)-Pyrazinone,6-methyl-, 4-oxide structure
36341-34-1 structure
Product Name:2(1H)-Pyrazinone,6-methyl-, 4-oxide
CAS No:36341-34-1
MF:C5H6N2O2
MW:126.113340854645
CID:320505
PubChem ID:287056
Update Time:2025-04-19

2(1H)-Pyrazinone,6-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone,6-methyl-, 4-oxide
    • 6-methyl-4-oxido-1H-pyrazin-4-ium-2-one
    • 1,2-Dihydro-2-oxo-6-methylpyrazine-4-oxide
    • 6-methyl-2(1H)-pyrazinone 4-oxide
    • 6-methyl-4-oxy-1H-pyrazin-2-one
    • 6-methylpyrazin-2(1h)-one 4-oxide
    • AC1L66KI
    • AC1Q21YO
    • AG-K-67390
    • AR-1H2332
    • CTK4H6330
    • NSC146447
    • NSC-146447
    • DTXSID30301799
    • 36341-34-1
    • Inchi: 1S/C5H6N2O2/c1-4-2-7(9)3-5(8)6-4/h2-3H,1H3,(H,6,8)
    • InChI Key: LOJAOASAMFAOQU-UHFFFAOYSA-N
    • SMILES: O=C1C=[N+](C=C(C)N1)[O-]

Computed Properties

  • Exact Mass: 126.04298
  • Monoisotopic Mass: 126.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.561
  • PSA: 55.17
  • LogP: 0.11180
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